Cas no 954659-95-1 (3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 3,5-dimethyl-N-(1,2,3,4-tetrahydro-2-oxo-1-propyl-6-quinolinyl)-
- AKOS002014566
- 3,5-dimethyl-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)benzamide
- 3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
- F2384-0053
- 954659-95-1
-
- Inchi: 1S/C21H24N2O2/c1-4-9-23-19-7-6-18(13-16(19)5-8-20(23)24)22-21(25)17-11-14(2)10-15(3)12-17/h6-7,10-13H,4-5,8-9H2,1-3H3,(H,22,25)
- InChI Key: SRMBOKANRUFHGB-UHFFFAOYSA-N
- SMILES: C(NC1C=CC2=C(C=1)CCC(=O)N2CCC)(=O)C1=CC(C)=CC(C)=C1
Computed Properties
- Exact Mass: 336.183778013g/mol
- Monoisotopic Mass: 336.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 482
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- Density: 1.162±0.06 g/cm3(Predicted)
- Boiling Point: 517.9±50.0 °C(Predicted)
- pka: 13.46±0.20(Predicted)
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2384-0053-2μmol |
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide |
954659-95-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2384-0053-5μmol |
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide |
954659-95-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2384-0053-10μmol |
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide |
954659-95-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2384-0053-20μmol |
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide |
954659-95-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2384-0053-1mg |
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide |
954659-95-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2384-0053-2mg |
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide |
954659-95-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2384-0053-3mg |
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide |
954659-95-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2384-0053-4mg |
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide |
954659-95-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2384-0053-5mg |
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide |
954659-95-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2384-0053-10mg |
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide |
954659-95-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
Comprehensive Overview of 3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 954659-95-1)
3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 954659-95-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The presence of both benzamide and tetrahydroquinoline moieties in its structure makes it a promising candidate for drug discovery and development.
The compound's molecular formula and weight, along with its precise chemical structure, have been extensively studied to understand its interactions with biological targets. Researchers are particularly interested in its potential role as a kinase inhibitor, a topic that aligns with current trends in cancer research and precision medicine. Given the growing demand for targeted therapies, 3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is often discussed in the context of small molecule drug design and structure-activity relationships (SAR).
One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide?" Preliminary studies suggest that it may exhibit anti-inflammatory and anti-proliferative properties, making it relevant to conditions such as autoimmune diseases and oncological disorders. However, further in vitro and in vivo studies are required to validate these findings.
From a synthetic chemistry perspective, the compound's CAS number (954659-95-1) serves as a unique identifier, ensuring accurate referencing in academic and industrial databases. Its synthesis typically involves multi-step organic reactions, including amidation and cyclization processes, which are of interest to chemists exploring green chemistry and sustainable synthesis methods. The compound's solubility, stability, and bioavailability are also critical parameters under investigation.
In the context of drug discovery, 3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is often compared to other heterocyclic compounds due to its potential to modulate enzyme activity and signal transduction pathways. This aligns with the broader scientific community's focus on personalized medicine and biomarker-driven therapies. Additionally, its pharmacokinetic profile is a subject of ongoing research, particularly in relation to drug metabolism and toxicity.
Another trending topic tied to this compound is its role in computational chemistry and molecular docking studies. Researchers leverage in silico tools to predict its binding affinity for specific protein targets, which accelerates the drug development pipeline. This approach is increasingly popular due to its cost-effectiveness and ability to reduce experimental trial-and-error.
In summary, 3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 954659-95-1) represents a fascinating area of study at the intersection of medicinal chemistry, pharmacology, and biotechnology. Its potential applications in disease treatment and drug design make it a compound of high relevance in contemporary scientific discourse. As research progresses, it is expected to contribute significantly to advancements in therapeutic innovation and biomedical science.
954659-95-1 (3,5-dimethyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)